Cas no 52603-48-2 (2-Amino-3,5-dicyano-4-methylthiophene)

• Product Name: 2-Amino-3,5-dicyano-4-methylthiophene
• CAS No: 52603-48-2
• MF: C₇H₅N₃S
• MW: 163.199699163437
• MDL: MFCD01105451
• CID: 842080
• PubChem ID: 819555
• Update Time: 2025-04-19

2-Amino-3,5-dicyano-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,5-Dicyanoacetophenone
• 5-amino-3-methylthiophene-2,4-dicarbonitrile
• 2,4-thiophenedicarbonitrile, 5-amino-3-methyl-
• 2-amino-3,5-dicarbonitrile-4-methylthiophene
• 5-Amino-3-methyl-2,4-thiophenedicarbonitrile
• 2-AMINO-3,5-DICYANO-4-METHYLTHIOPHENE
• Y9IXO9SXIQ
• GCSCENSWKWQJQG-UHFFFAOYSA-N
• FCH829440
• SBB087703
• AK554577
• ST51000840
• 5-azanyl-3-methyl-
• EC 610-868-8
• 52603-48-2
• CCA60348
• AK-830/25033025
• W17241
• MFCD01105451
• UNII-Y9IXO9SXIQ
• DTXSID90967032
• 5-AMINO-3-METHYL-2,4-DICYANOTHIOPHENE
• Q27294411
• SCHEMBL623186
• NS00007619
• CS-0061132
• DA-05190
• Z56964605
• AS-60510
• AKOS001050980
• 2-Amino-3,5-dicyano-4-methylthiophene

• MDL： MFCD01105451
• Inchi： 1S/C7H5N3S/c1-4-5(2-8)7(10)11-6(4)3-9/h10H2,1H3
• InChI Key： GCSCENSWKWQJQG-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C)C(C#N)=C1N

Computed Properties

• Exact Mass: 163.02055
• Monoisotopic Mass: 163.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 1.9

Experimental Properties

• Density: 1.36
• Melting Point: 215 ºC
• PSA: 73.6